N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-benzhydrylpiperazin-1-yl)acetamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-benzhydrylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C28H29N3O4/c1-20(32)23-16-25-26(35-19-34-25)17-24(23)29-27(33)18-30-12-14-31(15-13-30)28(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-11,16-17,28H,12-15,18-19H2,1H3,(H,29,33)
• InChI Key: BAILXRGMLHARTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1NC(=O)CN3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5)OCO2
• Molecular Formula: C28H29N3O4
• Molecular Weight: 471.5 g/mol

Description

N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-benzhydrylpiperazin-1-yl)acetamide, also known as ABP-700, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. It is a small molecule that has been synthesized through a unique method and is currently being studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Anticonvulsant Activity

N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-benzhydrylpiperazin-1-yl)acetamide and similar compounds have been studied for their potential anticonvulsant activity. Research has shown that certain benztriazoles, which share structural similarities with the compound , exhibit significant anticonvulsant properties, with some compounds demonstrating lower neurotoxicity and higher protective indexes compared to standard drugs (Liu, Zhang, Jin, & Quan, 2016).

Antitumor Activity

Compounds structurally related to this compound have been evaluated for their antitumor activity. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have shown considerable anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer research (Yurttaş, Tay, & Demirayak, 2015).

Analgesic Activity

Studies have explored the analgesic activity of acetamide derivatives, which are chemically akin to this compound. These derivatives have demonstrated significant analgesic properties in various nociceptive stimuli tests, suggesting their potential use in pain management (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Antimicrobial Activity

Research on N-substituted derivatives of related compounds has indicated promising antimicrobial activities. These studies highlight the effectiveness of such derivatives against a range of microbial species, suggesting potential applications in treating microbial infections (Rehman, Abbasi, Siddiqui, Ahmad, Shahid, & Subhani, 2016).

Antiallergic Properties

Compounds like this compound have been examined for their potential antiallergic properties. Research has shown that similar compounds can be effective in treating various allergic conditions, such as asthma and allergic rhinitis, though the exact mechanisms of action may be complex and involve multiple pathways (Fisherman, Feinberg, Feinberg, & Pruzansky, 1960).